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Montelukast Styrene Montelukast Styrene
Brand Name: Vulcanchem
CAS No.: 918972-54-0
VCID: VC0028116
InChI: InChI=1S/C35H34ClNO2S/c1-24(2)31-9-4-3-7-26(31)13-17-33(40-23-35(18-19-35)22-34(38)39)28-8-5-6-25(20-28)10-15-30-16-12-27-11-14-29(36)21-32(27)37-30/h3-12,14-16,20-21,33H,1,13,17-19,22-23H2,2H3,(H,38,39)/b15-10+/t33-/m1/s1
SMILES: CC(=C)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
Molecular Formula: C₃₅H₃₄ClNO₂S
Molecular Weight: 568.17

Montelukast Styrene

CAS No.: 918972-54-0

Reference Standards

VCID: VC0028116

Molecular Formula: C₃₅H₃₄ClNO₂S

Molecular Weight: 568.17

Montelukast Styrene - 918972-54-0

CAS No. 918972-54-0
Product Name Montelukast Styrene
Molecular Formula C₃₅H₃₄ClNO₂S
Molecular Weight 568.17
IUPAC Name 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-(2-prop-1-en-2-ylphenyl)propyl]sulfanylmethyl]cyclopropyl]acetic acid
Standard InChI InChI=1S/C35H34ClNO2S/c1-24(2)31-9-4-3-7-26(31)13-17-33(40-23-35(18-19-35)22-34(38)39)28-8-5-6-25(20-28)10-15-30-16-12-27-11-14-29(36)21-32(27)37-30/h3-12,14-16,20-21,33H,1,13,17-19,22-23H2,2H3,(H,38,39)/b15-10+/t33-/m1/s1
SMILES CC(=C)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
Synonyms 1-[[[(1R)-1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methylethenyl)phenyl]propyl]thio]methyl]cyclopropaneacetic Acid; Montelukast Impurity;
PubChem Compound 46782398
Last Modified Nov 11 2021
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